Cas no 822-06-0 (1,6-diisocyanatohexane)

• Product name: 1,6-diisocyanatohexane
• CAS No: 822-06-0
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD00002047
• CID: 39970
• PubChem ID: 13192

1,6-diisocyanatohexane Chemical and Physical Properties

Names and Identifiers

• Hexamethylene Diisocyanate
• HDI
• HMDI
• 1,6-diisocyanatohexane
• 1,6-Hexamethylene diisocyanate
• 1,6-Hexanediol diisocyanate
• 1,6-hexylene diisocyanate
• desmodur h
• desmodur n
• Evafanol AS-1
• Hexamethylene-1,6-diisocyanate
• Hexamethylene diisocyanate, 1,6-? hexane 1,6-diisocyanate
• isocyanic acid, diester with 1,6-hexanediol
• isocyanic acid, hexamethylene ester
• TL 78
• 1,6-diisocyanato-hexan
• 1,6-Disocyanatohexane
• 1,6-hexyldiisocyanate
• hexane1,6-diisocyanate
• 1,6-Diisocyanatohexane (ACI)
• Isocyanic acid, hexamethylene ester (6CI, 8CI)
• 1,6-Diisocyanatohexamethylene
• 1,6-Hexane diisocyanate
• CK 164
• Coronate HDI
• GMDI
• H 106273
• Hexane 1,6-diisocyanate
• HXT
• NSC 11687
• Hexamethylene diisocyanate,99%
• Szesciometylenodwuizocyjanian
• 1,6-hexamethylene di-isocyanate
• hexamethylene di-isocyanate
• WLN: OCN6NCO
• W-104184
• 1,6Hexanediol diisocyanate
• DB-225988
• NSC11687
• 88357-62-4
• NCGC00164175-02
• OCN-(CH2)6-NCO
• 1,6-Diisocyanatohexane, 98%
• MFCD00002047
• Hexamethylene1,6diisocyanate
• BRN 0956709
• Hexane, 1,6diisocyanato
• Hexamethylendiisokyanat [Czech]
• Hexamethylene diisocyanic acid
• A840272
• 1,6-HEXAMETHYLENE DIISOCYANATE [INCI]
• HSDB 6134
• CAS-822-06-0
• Hexane, 1,6-diisocyanato-
• DTXCID004143
• Hexamethylene diisocyanate, puriss., >=99.0% (GC)
• HEXAMETHYLENE DIISOCYANATE [HSDB]
• Metylenobisfenyloizocyjanian
• NS00008899
• S 90
• Hexamethylene diisocyanate (ACGIH)
• DTXSID4024143
• 1,6-diisocyanatohexane, HDI, hexamethylene-1,6-diisocyanate, 1,6-hexamethylene diisocyanate
• Metyleno-bis-fenyloizocyjanian
• HDI cpd
• EC 212-485-8
• 0I70A3I1UF
• Isocyanic acid, diester with 1,6hexanediol
• CCRIS 8431
• Q418197
• 1,6Hexylene diisocyanate
• Hexamethylene diisocyanate, 1,6-
• H0324
• 53895-37-7
• 1,6-diisocyanato hexane
• Epitope ID:115018
• hexamethylenediisocyanate
• Hexamethylene-1,6-diisocyanate [Diisocyanates]
• Hexamethylene diisocyanate, purum, >=98.0% (GC)
• 11142-52-2
• GTPL6291
• Hexane 1,6diisocyanate
• Hexamethylendiisokyanat
• Hexane,6-diisocyanato-
• Isocyanic acid,6-hexanediol
• STL301890
• SCHEMBL15038
• Tox21_300161
• 4-04-00-01349 (Beilstein Handbook Reference)
• Hexamethylene diisocianate
• 1,6hexamethylene diisocyanate
• 1,6-diisocyanato-hexane
• 1,6-hexamethylene-diisocyanate
• NCGC00259755-01
• HEXANE,1,6-DIISOCYANATE
• HEXAMETHYLENE-1,6-DIISOCYANATE (DIISOCYANATES)
• AKOS000120355
• NCGC00164175-01
• CHEMBL1896533
• 1,6diisocyanatohexane
• Hexamethylene 1,6-diisocyanate
• PD051392
• NCGC00254122-01
• 822-06-0
• Tox21_202206
• NSC-11687
• EN300-20358
• Metyleno-bis-fenyloizocyjanian [Polish]
• Hexamethylene diisocyanate [UN2281] [Poison]
• S-90
• UN2281
• CHEBI:53578
• Szesciometylenodwuizocyjanian [Polish]
• NCGC00164175-03
• EINECS 212-485-8
• UNII-0I70A3I1UF
• AI3-28285

• MDL： MFCD00002047
• Inchi： 1S/C8H12N2O2/c11-7-9-5-3-1-2-4-6-10-8-12/h1-6H2
• InChI Key： RRAMGCGOFNQTLD-UHFFFAOYSA-N
• SMILES： O=C=NCCCCCCN=C=O
• BRN： 956709

Computed Properties

• Exact Mass: 168.089878g/mol
• Surface Charge: 0
• XLogP3: 3.2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 168.089878g/mol
• Monoisotopic Mass: 168.089878g/mol
• Topological Polar Surface Area: 58.9Ų
• Heavy Atom Count: 12
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Odor: Sharp, pungent odor
• Vapor Density: 5.81 (Air = 1)
• Autoignition Temperature: 454 °C
• Temperature: When heated to decomposition it emits toxic fumes of /nitrogen oxides/.
• Color/Form: Colorless transparent liquid, slightly irritating odor, flammable.
• Density: 1.047 g/mL at 20 °C(lit.)
• Melting Point: -55 ºC
• Boiling Point: 82-85 °C/0.1 mmHg
• Flash Point: Fahrenheit: 275 ° f < br / > Celsius: 135 ° C < br / >
• Refractive Index: n20/D 1.453
• Water Partition Coefficient: React
• Stability/Shelf Life: Stable. Moisture sensitive. Combustible. Incompatible with strong oxidizing agents, strong bases, amines, acids. May react explosively with alcohols in the presence of base without a diluting solvent. Heating above 200 C may cause polymerization.
• PSA: 58.86000
• LogP: 1.21840
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: 0.05 mm Hg ( 25 °C)
• Solubility: Insoluble in cold water, soluble in benzene, toluene, chlorobenzene and other organic solvents.

1,6-diisocyanatohexane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H315,H317,H319,H331,H334,H335
• Warning Statement： P261,P280,P305+P351+P338,P311
• Hazardous Material transportation number：UN 2281 6.1/PG 2
• WGK Germany：1
• Hazard Category Code： 22-26-34-41-42/43
• Safety Instruction： S26-S28-S38-S45-S28A
• FLUKA BRAND F CODES：10-19-21
• RTECS：MO1740000
• Hazardous Material Identification：
• HazardClass：6.1
• TSCA：Yes
• Risk Phrases：R23; R36/37/38; R42/43
• PackingGroup：II
• Explosive Limit：0.9-9.5%(V)
• Storage Condition：0-10°C
• Safety Term：6.1
• Packing Group：II

1,6-diisocyanatohexane Customs Data

• HS CODE：2929104000
• Customs Data：

  China Customs Code:

  2929104000

  Overview:

  2929104000. Hexasubunit methane diisocyanate. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. Minimum tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929104000. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates

Additional information on 1,6-diisocyanatohexane

1,6-Diisocyanatohexane (CAS No. 822-06-0): A Comprehensive Overview

1,6-Diisocyanatohexane (commonly referred to as HDI or hexamethylene diisocyanate) is a versatile organic compound with the CAS number 822-06-0. This compound is widely recognized in the chemical industry for its role in the production of polyurethanes, which are used in various applications such as foams, coatings, adhesives, and elastomers. The structure of 1,6-diisocyanatohexane consists of two isocyanate groups (-NCO) attached to a six-carbon chain, making it a key intermediate in polymer chemistry.

Recent advancements in polymer science have highlighted the importance of understanding the reactivity and stability of 1,6-diisocyanatohexane. Researchers have explored its ability to form high-performance polyurethanes with enhanced mechanical properties. For instance, studies have shown that the use of 1,6-diisocyanatohexane in combination with specific polyols can result in materials with improved tensile strength and thermal stability. These findings have significant implications for industries seeking sustainable and durable materials.

The synthesis of 1,6-diisocyanatohexane typically involves the phosgenation of hexamethylenediamine. This process has been optimized over the years to improve yield and reduce environmental impact. Recent research has focused on developing greener synthesis methods, such as using biobased feedstocks or catalytic systems that minimize byproduct formation. These innovations align with global efforts to promote sustainable chemistry practices.

In terms of applications, 1,6-diisocyanatohexane is extensively used in the production of flexible and rigid polyurethane foams. Flexible foams made from this compound are commonly used in mattresses and upholstery due to their excellent cushioning properties. On the other hand, rigid foams find applications in insulation materials for buildings and refrigeration systems. The ability of 1,6-diisocyanatohexane to form cross-linked structures contributes to the durability and thermal resistance of these materials.

Beyond polyurethanes, 1,6-diisocyanatohexane is also employed in the production of coatings and adhesives. Its reactivity with hydroxyl-containing compounds makes it ideal for forming strong bonds between substrates. Recent studies have explored its use in bio-based adhesive formulations, which offer a more environmentally friendly alternative to traditional petroleum-derived products.

The environmental impact of 1,6-diisocyanatohexane has been a topic of interest in recent years. While it is not classified as a hazardous substance under normal handling conditions, proper safety precautions are recommended due to its potential to cause irritation upon prolonged exposure. Efforts are being made to develop recycling methods for polyurethane products containing 1,6-diisocyanatohexane, thereby reducing waste and promoting circular economy principles.

From a research perspective, ongoing studies aim to explore the potential of 1,6-diisocyanatohexane in advanced materials such as thermoplastic polyurethanes (TPUs) and shape-memory polymers (SMPs). These materials exhibit unique properties that could revolutionize industries ranging from automotive manufacturing to biomedical devices. For example, SMPs derived from 1,6-diisocyanatohexane have shown promise in applications requiring reversible shape changes under specific stimuli.

In conclusion, 1,6-diisocyanatohexane (CAS No. 822-06-0) remains a cornerstone compound in polymer chemistry due to its versatility and wide-ranging applications. Its role in the development of high-performance materials continues to evolve with advancements in synthetic methods and material science. As industries strive for sustainability and innovation, the significance of understanding and optimizing the properties of 1,6-diisocyanatohexane will only grow.